Cas no 4916-57-8 (1,2-Bis(4-pyridyl)ethane)

• Product Name: 1,2-Bis(4-pyridyl)ethane
• CAS No: 4916-57-8
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD00006451
• CID: 330614
• PubChem ID: 87560623
• Update Time: 2025-05-20

1,2-Bis(4-pyridyl)ethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Di(pyridin-4-yl)ethane
• 1,2-Di(4-pyridyl)ethane
• 1,2-Bis(4-pyridyl)ethane
• 1.2-Bis(4-pyridyl)ethane
• 4-(2-pyridin-4-ylethyl)pyridine
• Pyridine,4,4'-(1,2-ethanediyl)bis-
• 4,4'-Ethylenedipyridine
• Bpa
• 1,2-Di-4-pyridylethane
• NSC 11477
• J-640116
• AI3-61805
• EINECS 225-543-2
• Pyridine,4'-(1,2-ethanediyl)bis-
• A853821
• YSWG077
• 1,2-bi(4-pyridyl)ethane
• Pyridine, 4,4'-(1,2-ethanediyl)bis-
• BDBM50279873
• D3752
• 1,2-DI(4-PYRIDINYL)ETHANE
• SY010862
• SCHEMBL151822
• AS-58710
• Q27292744
• DTXSID5022221
• J-800118
• CS-0128747
• WO1EVC302B
• InChI=1/C12H12N2/c1(11-3-7-13-8-4-11)2-12-5-9-14-10-6-12/h3-10H,1-2H
• AKOS022186495
• FT-0635479
• NSC-11477
• NSC11477
• 4-[2-(4-Pyridinyl)ethyl]pyridine #
• CHEMBL70083
• UNII-WO1EVC302B
• NS00031864
• 4-[2-(pyridin-4-yl)ethyl]pyridine
• MFCD00006451
• Pyridine, 4,4'-ethylenedi-
• DQRKTVIJNCVZAX-UHFFFAOYSA-N
• 4,4'-ethane-1,2-diyldipyridine
• 1,2-BIS(4-PYRIDINYL)ETHANE
• 4916-57-8
• 1,2-Bis(4-pyridyl)ethane, 99%
• DB-051606

• MDL： MFCD00006451
• Inchi： 1S/C12H12N2/c1(11-3-7-13-8-4-11)2-12-5-9-14-10-6-12/h3-10H,1-2H2
• InChI Key： DQRKTVIJNCVZAX-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)CCC1C=CN=CC=1

Computed Properties

• Exact Mass: 184.10000
• Monoisotopic Mass: 184.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Color/Form: White or light yellow crystals
• Density: 1.087±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110.0 to 114.0 deg-C
• Boiling Point: 174°C/3mmHg(lit.)
• Flash Point: 117.2±14.0 ºC,
• Refractive Index: 1.6266 (estimate)
• PSA: 25.78000
• LogP: 2.26180
• Solubility: Not determined

1,2-Bis(4-pyridyl)ethane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,2-Bis(4-pyridyl)ethane

Introduction to 1,2-Bis(4-pyridyl)ethane (CAS No 4916-57-8)

1,2-Bis(4-pyridyl)ethane, also known by its CAS registry number CAS No 4916-57-8, is a compound of significant interest in various fields of chemistry and materials science. This molecule consists of two pyridine rings connected by an ethane chain, making it a versatile building block for advanced materials and functional molecules. The compound has been extensively studied for its unique electronic properties, which make it suitable for applications in electronics, catalysis, and drug design.

The synthesis of 1,2-Bis(4-pyridyl)ethane typically involves coupling reactions between pyridine derivatives and alkyl halides. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of transition metal catalysts to enhance the reaction yield and purity of the final product.

In terms of chemical properties, 1,2-Bis(4-pyridyl)ethane exhibits a conjugated π-system due to the pyridine rings and the ethane linker. This conjugation imparts unique optical and electronic characteristics to the molecule. For instance, studies have shown that the compound absorbs light in the visible spectrum, making it a potential candidate for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The application of 1,2-Bis(4-pyridyl)ethane extends beyond electronics. In catalysis, the compound has been used as a ligand in metal complexes to enhance catalytic activity in reactions such as hydrogenation and oxidation. Recent research has focused on modifying the pyridine rings with functional groups to further tailor the catalytic properties of these complexes.

In the field of drug design, 1,2-Bis(4-pyridyl)ethane serves as a scaffold for creating bioactive molecules with potential therapeutic applications. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for designing drugs targeting specific protein receptors. Studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities.

The latest research on CAS No 4916-57-8 has delved into its role in self-assembled monolayers (SAMs). These SAMs are being investigated for their potential use in creating surfaces with tailored functionalities for biosensors and nanotechnology applications. The ability of 1,2-Bis(4-pyridyl)ethane to form stable SAMs is attributed to its amphiphilic nature, combining hydrophobic alkyl chains with hydrophilic pyridine moieties.

In conclusion, 1,2-Bis(4-pyridyl)ethane, or CAS No 4916-57-8, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatile structure continue to inspire innovative research aimed at unlocking its full potential in advanced materials science and beyond.